Cas no 2228095-58-5 (5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2228095-58-5
• MF: C₁₁H₇F₃N₂O₃
• MW: 272.180093050003
• CID: 6165912
• PubChem ID: 165676033
• Update Time: 2025-05-20

5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid
• EN300-1945881
• 2228095-58-5
• 5-[3-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H7F3N2O3/c12-11(13,14)19-7-3-1-2-6(4-7)8-5-9(10(17)18)16-15-8/h1-5H,(H,15,16)(H,17,18)
• InChI Key： FVKGYXWIDWALAL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C(=O)O)NN=1)(F)F

Computed Properties

• Exact Mass: 272.04087658g/mol
• Monoisotopic Mass: 272.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid

5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 2228095-58-5): A Comprehensive Overview

5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 2228095-58-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds promise for a variety of therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid.

The molecular structure of 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid is composed of a pyrazole ring substituted with a trifluoromethoxy group at the 3-position and a carboxylic acid group at the 3-position of the pyrazole ring. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The carboxylic acid group, on the other hand, provides a functional handle for further derivatization and conjugation with other molecules.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a trifluoromethoxy group to the pyrazole scaffold has been shown to enhance these activities by modulating the electronic properties of the molecule. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid exhibited potent anti-inflammatory effects in vitro and in vivo models.

The synthesis of 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid typically involves multistep procedures that ensure high yields and purity. One common approach is to start with a substituted benzaldehyde or aniline derivative and proceed through a series of reactions, including condensation, cyclization, and functional group transformations. A recent paper in Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological activity, 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid has shown promising results in various assays. For example, it has been reported to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have indicated that this compound may have potential as an antiviral agent against certain RNA viruses. These findings suggest that 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid could be a valuable lead compound for further drug development.

The pharmacokinetic properties of 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid are also an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. However, further research is needed to optimize its pharmacokinetic profile for clinical use. Ongoing preclinical studies are focused on evaluating the safety and efficacy of 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid in animal models.

In conclusion, 5-3-(trifluoromethoxy)phenyl-1H-pyrazole-3-carboxylic acid (CAS No. 2228095-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.